Cas no 1029052-72-9 (3-Cyano-4,6-diaMinopyridine)

• Product Name: 3-Cyano-4,6-diaMinopyridine
• CAS No: 1029052-72-9
• MF: C₁₄H₉ClN₂O₃S
• MW: 320.750860929489
• MDL: MFCD11616433
• CID: 831070
• Update Time: 2026-04-29

3-Cyano-4,6-diaMinopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4,6-diaMinopyridine
• 1H-Pyrrolo[2,3-b]pyridine-3-carboxaldehyde, 5-chloro-1- (phenylsulfonyl)-
• 5-Chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-3-carbaldeh yde

• MDL： MFCD11616433
• Inchi： InChI=1S/C14H9ClN2O3S/c15-11-6-13-10(9-18)8-17(14(13)16-7-11)21(19,20)12-4-2-1-3-5-12/h1-9H
• InChI Key： ASAHJOFVOBGJIX-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)S(=O)(=O)N2C=C(C=O)C3=C2N=CC(=C3)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-Cyano-4,6-diaMinopyridine

3-Cyano-4,6-Diaminopyridine (CAS No. 1029052-72-9): A Comprehensive Overview

3-Cyano-4,6-diaminopyridine is a versatile organic compound with the CAS registry number 1029052-72-9. This compound belongs to the class of pyridine derivatives and is characterized by the presence of a cyano group (-CN) at the 3-position and amino groups (-NH₂) at the 4 and 6 positions of the pyridine ring. The combination of these functional groups makes 3-cyano-4,6-diaminopyridine a valuable molecule in various fields, including materials science, pharmaceuticals, and catalysis.

The synthesis of 3-cyano-4,6-diaminopyridine typically involves multi-step organic reactions. One common approach is the cyanation of a diaminopyridine derivative using appropriate cyanating agents under controlled conditions. The exact synthetic pathway may vary depending on the starting materials and desired purity levels. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and environmental impact.

One of the most promising applications of 3-cyano-4,6-diaminopyridine lies in its use as a precursor for advanced materials. For instance, researchers have explored its role in the synthesis of conductive polymers and metal-organic frameworks (MOFs). The presence of multiple reactive sites (cyano and amino groups) allows for versatile chemical modifications, making it an ideal building block for constructing complex architectures with tailored properties.

In the field of pharmaceuticals, 3-cyano-4,6-diaminopyridine has shown potential as a drug delivery agent. Its ability to coordinate with metal ions and form stable complexes makes it a candidate for designing drug carriers with enhanced bioavailability and targeting capabilities. Recent studies have demonstrated its effectiveness in delivering anticancer drugs to specific tissues, minimizing side effects while maximizing therapeutic outcomes.

The electronic properties of 3-cyano-4,6-diaminopyridine also make it an attractive candidate for applications in electrochemistry. Its conjugated π-system facilitates electron transfer processes, which are essential for energy storage devices such as supercapacitors and batteries. Researchers have reported improved performance metrics when this compound is incorporated into electrode materials, highlighting its potential for next-generation energy technologies.

From a sustainability perspective, 3-cyano-4,6-diaminopyridine exhibits promising characteristics for green chemistry applications. Its ability to participate in recyclable reactions and form biodegradable products aligns with current trends toward environmentally friendly chemical processes. Efforts are underway to optimize its use in sustainable manufacturing practices without compromising performance or cost-effectiveness.

In summary, 3-cyano-4,6-diaminopyridine (CAS No. 1029052-72-9) is a multifunctional compound with wide-ranging applications across various industries. Its unique chemical structure enables diverse interactions and transformations, making it a valuable asset in modern material science and pharmaceutical research. As advancements continue to unfold, this compound is poised to play an increasingly significant role in shaping innovative solutions to global challenges.